Cas no 7598-61-0 (Diethyl 2,2-Diethoxethylphosphonate)

• Product Name: Diethyl 2,2-Diethoxethylphosphonate
• CAS No: 7598-61-0
• MF: C₁₀H₂₃O₅P
• MW: 254.26038479805
• MDL: MFCD00009236
• CID: 85994
• PubChem ID: 87568850
• Update Time: 2025-06-29

Diethyl 2,2-Diethoxethylphosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl (2,2-diethoxyethyl)phosphonate
• Diethyl 2,2-diethoxyethylphosphonate
• 2,2-Diethoxyethylphosphonic acid diethyl ester~Diethyl phosphonoacetaldehyde diethyl acetal
• Diethyl 2,2-Diethoxethylphosphonate
• 2,2-Diethoxyethylphosphonic Acid Diethyl Ester
• 2-diethoxyphosphoryl-1,1-diethoxyethane
• Diethyl phosphonoacetaldehyde diethyl acetal
• NSC 407851
• NSC 77101
• Diethylphosphonoacetaldehyde Diethyl Acetal
• diethyl(2,2-diethoxyethyl)phosphonate
• LUQYELQXRPNKRY-UHFFFAOYSA-N
• Phosphonic acid, (2,2-diethoxyethyl)-, diethyl ester
• (2,2-diethoxyethyl)diethoxyphosphino-1-one
• C10H23O5P
• Diethyl2,2-diethoxyethylphosphonate
• Diethyl phosphonacetaldehyde diethyl acetal
• NSC7
• CHEMBL105079
• CS-W012596
• NSC407851
• SCHEMBL508153
• NSC-407851
• AKOS005257029
• D90063
• D2423
• (2,2-Diethoxy-ethyl)-phosphonic acid diethyl ester
• BDBM50366975
• diethylphosphonoacetaldehyde diethylacetal
• DTXSID20226881
• EINECS 231-504-0
• AS-63194
• NSC-77101
• 7598-61-0
• Diethyl P-(2,2-diethoxyethyl)phosphonate
• NS00037746
• MFCD00009236
• SY077257
• NSC77101
• Diethyl 2,2-diethoxyethylphosphonate, 95%
• A850196
• Phosphonic acid,p-(2,2-diethoxyethyl)-,diethyl ester
• Diethyl 2 pound not2-Diethoxethylphosphonate
• FT-0609221
• KS6N6SP2MG
• phosphonic acid, P-(2,2-diethoxyethyl)-, diethyl ester
• DB-056008

• MDL： MFCD00009236
• Inchi： 1S/C10H23O5P/c1-5-12-10(13-6-2)9-16(11,14-7-3)15-8-4/h10H,5-9H2,1-4H3
• InChI Key： LUQYELQXRPNKRY-UHFFFAOYSA-N
• SMILES： P(CC(OCC)OCC)(=O)(OCC)OCC
• BRN： 1785614

Computed Properties

• Exact Mass: 254.12800
• Monoisotopic Mass: 254.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 54

Experimental Properties

• Color/Form: Not available
• Density: 1.052 g/mL at 25 °C(lit.)
• Boiling Point: 130°C/2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.430(lit.)
• Water Partition Coefficient: Soluble in chloroform and dichloromethane. Not miscible or difficult to mix in water.
• PSA: 63.80000
• LogP: 2.65160
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

Diethyl 2,2-Diethoxethylphosphonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Diethyl 2,2-Diethoxethylphosphonate

Introduction to Diethyl 2,2-Diethoxethylphosphonate (CAS No. 7598-61-0)

Diethyl 2,2-Diethoxethylphosphonate, identified by its Chemical Abstracts Service (CAS) number 7598-61-0, is a significant compound in the realm of organophosphorus chemistry. This organophosphorus ester possesses a unique structural framework that makes it a valuable intermediate in various synthetic applications, particularly in the pharmaceutical and agrochemical industries. The compound's molecular structure, featuring a phosphonate group and ethyl chains, contributes to its versatility, enabling its use in the synthesis of more complex molecules.

The relevance of Diethyl 2,2-Diethoxethylphosphonate has been increasingly recognized in recent years due to its role in the development of novel materials and bioactive compounds. Its chemical properties make it an excellent candidate for use as a ligand in catalytic processes and as a precursor for more sophisticated phosphonate derivatives. The compound's stability under various reaction conditions further enhances its utility in industrial and laboratory settings.

In the pharmaceutical sector, Diethyl 2,2-Diethoxethylphosphonate has garnered attention for its potential applications in drug design. Phosphonate-containing compounds are known for their ability to interact with biological targets in unique ways, often leading to the development of drugs with improved efficacy and reduced side effects. Recent studies have explored its use as a building block for antiviral and anticancer agents, leveraging its ability to modulate enzyme activity and cellular processes.

One of the most compelling aspects of Diethyl 2,2-Diethoxethylphosphonate is its role in green chemistry initiatives. The compound's synthesis can be optimized to minimize waste and energy consumption, aligning with the growing demand for environmentally sustainable chemical processes. Researchers have been particularly interested in developing catalytic methods that utilize Diethyl 2,2-Diethoxethylphosphonate as a key intermediate while adhering to principles of sustainability.

The agrochemical industry has also benefited from the applications of Diethyl 2,2-Diethoxethylphosphonate. Its derivatives have shown promise as herbicides and pesticides due to their ability to interfere with metabolic pathways in pests while maintaining low toxicity to non-target organisms. This selective toxicity is crucial for developing environmentally friendly agricultural solutions that protect crops without harming beneficial species.

Advances in computational chemistry have further enhanced the understanding of Diethyl 2,2-Diethoxethylphosphonate's reactivity and potential applications. Molecular modeling techniques allow researchers to predict how this compound will behave in different chemical environments, enabling more efficient design of experiments and synthesis routes. These computational tools are particularly valuable when exploring novel applications that might be difficult or costly to investigate through traditional experimental methods.

The synthesis of Diethyl 2,2-Diethoxethylphosphonate itself is a testament to the ingenuity of modern organic chemistry. While multiple synthetic pathways exist, recent innovations have focused on improving yield and purity while reducing the number of steps required. These advancements not only make the compound more accessible but also set precedents for other complex organophosphorus molecules.

In conclusion, Diethyl 2,2-Diethoxethylphosphonate (CAS No. 7598-61-0) is a multifaceted compound with broad applications across multiple industries. Its role in pharmaceuticals, agrochemicals, and sustainable chemistry underscores its importance as a chemical intermediate. As research continues to uncover new uses for this compound, its significance is likely to grow even further.